7-(4-chlorobenzyl)-8-((2,6-dimethylmorpholino)methyl)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 7-[(4-chlorophenyl)methyl]-8-[(2,6-dimethylmorpholin-4-yl)methyl]-1,3-dimethylpurine-2,6-dione
• InChI: InChI=1S/C21H26ClN5O3/c1-13-9-26(10-14(2)30-13)12-17-23-19-18(20(28)25(4)21(29)24(19)3)27(17)11-15-5-7-16(22)8-6-15/h5-8,13-14H,9-12H2,1-4H3
• InChI Key: RILZXQYWXZEAHV-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)CC2=NC3=C(N2CC4=CC=C(C=C4)Cl)C(=O)N(C(=O)N3C)C
• Molecular Formula: C21H26ClN5O3
• Molecular Weight: 431.9 g/mol

Description

7-(4-chlorobenzyl)-8-((2,6-dimethylmorpholino)methyl)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C21H26ClN5O3 and its molecular weight is 431.92. The purity is usually 95%.
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Scientific Research Applications

Cardiovascular Activity

• A study synthesized and tested derivatives of this compound for cardiovascular activities, including electrocardiographic, antiarrhythmic, and hypotensive activity. It was found that certain derivatives exhibited strong prophylactic antiarrhythmic activity and hypotensive effects (Chłoń-Rzepa et al., 2004).

Serotonin Receptor Affinity

• Research on derivatives of this compound demonstrated their potential as serotonin 5-HT1A, 5-HT2A, and 5-HT7 receptor ligands, with implications for psychotropic activity. Selected derivatives showed antidepressant-like and anxiolytic-like effects in various models (Chłoń-Rzepa et al., 2013).

Structure-Affinity Relationships

• Another study explored the structure-affinity relationships for serotonin receptors in similar derivatives, providing insights into the effects of different substituents on receptor affinity (Żmudzki et al., 2015).

Synthesis and Structural Analysis

• Studies focused on the synthesis of related compounds and their structural elucidation using various spectroscopic methods. This research is crucial for understanding the properties and potential applications of these compounds (Gobouri, 2020).

Antidepressant and Analgesic Properties

• Research has been conducted on the antidepressant properties of certain derivatives, with findings suggesting potential therapeutic applications (Khaliullin et al., 2018). Additionally, studies on analogs of this compound have explored their analgesic activities, providing a basis for the development of new pain relief medications (Zygmunt et al., 2015).